Cas no 922177-49-9 (ethyl (2E)-3-ethylhept-2-enoate)

• Product Name: ethyl (2E)-3-ethylhept-2-enoate
• CAS No: 922177-49-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 741666
• PubChem ID: 92039218
• Update Time: 2025-04-19

ethyl (2E)-3-ethylhept-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Heptenoic acid, 3-ethyl-, ethyl ester, (2E)-
• ethyl 3-ethylhept-2-enoate
• ethyl (2E)-3-ethylhept-2-enoate
• 922177-49-9
• DTXSID50840690

• Inchi： 1S/C11H20O2/c1-4-7-8-10(5-2)9-11(12)13-6-3/h9H,4-8H2,1-3H3
• InChI Key： SOBLALDYGBRGOE-UHFFFAOYSA-N
• SMILES： O(CC)C(C=C(CC)CCCC)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų